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Compound of Interest

Compound Name: 25-Hydroxycholesterol-d6

Cat. No.: B568851 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of 25-Hydroxycholesterol-d6 is paramount. This guide provides immediate, essential

information on safety protocols, personal protective equipment (PPE), and operational and

disposal plans to ensure laboratory safety and experimental integrity.

Chemical Identifier:

Name: 25-Hydroxycholesterol-d6

Synonyms: Cholest-5-ene-3β,25-diol-d6, 26,26,26,27,27,27-hexadeuterocholest-5-ene-

3β,25-diol

CAS Number: 88247-69-2[1]

Hazard Identification and Safety Precautions
25-Hydroxycholesterol-d6 is classified with several health hazards, necessitating careful

handling. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Classification:[1][2][3]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Specific Target Organ Toxicity -

Repeated Exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Signal Word: Warning[1]

Hazard Pictograms:[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The recommended level of

protection is based on standard laboratory practices for handling hazardous chemical

compounds.[4]
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PPE Category Item Specification Purpose

Hand Protection Nitrile Gloves
Disposable, powder-

free.

Prevents skin contact.

[5]

Body Protection Laboratory Coat
Standard, long-

sleeved.

Protects skin and

personal clothing from

contamination.

Eye Protection
Safety Glasses with

Side Shields

ANSI Z87.1 certified

or equivalent (EN

166).

Protects eyes from

splashes or airborne

particles.

Respiratory Protection
Not generally required

for small quantities.

Use in a chemical

fume hood if creating

aerosols or handling

the powder.

Required if there is a

risk of inhaling dust or

aerosols.

Operational Plan: Step-by-Step Handling & Disposal
A systematic approach to handling and disposal is crucial for safety and to maintain the

integrity of the compound.

Preparation & Handling:
Engineering Controls: Always handle 25-Hydroxycholesterol-d6 in a well-ventilated area. A

chemical fume hood is strongly recommended, especially when working with the solid,

powdered form to minimize inhalation risk.

Reconstitution: If reconstituting the lyophilized powder, do so carefully to avoid creating

aerosols. Slowly add the appropriate solvent (e.g., DMF, DMSO, Ethanol) to the vial.[6]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.

Storage:
Temperature: Store at -20°C for long-term stability.[7]
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Container: Keep the container tightly sealed in a dry and well-ventilated place.[8]

Incompatibilities: Avoid strong oxidizing agents.

Accidental Release Measures:
Personal Precautions: In case of a spill, wear appropriate PPE. Avoid dust formation and

breathing vapors, mist, or gas.[8]

Cleaning Up: For small spills, sweep up the solid material, taking care not to create dust, and

place it in a suitable, closed container for disposal.[8]

Environmental Precautions: Do not let the product enter drains or waterways.[1]

First Aid Measures:
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician.

In Case of Eye Contact: Rinse opened eyes for several minutes under running water. If

symptoms persist, consult a doctor.[2]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and call a doctor immediately.[2]

Disposal Plan:
Waste Classification: Dispose of 25-Hydroxycholesterol-d6 and any contaminated

materials as hazardous waste.

Disposal Method: Disposal must be in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose

of this material.
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Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

product itself.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling 25-Hydroxycholesterol-
d6, incorporating essential safety checkpoints.
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Handling Workflow for 25-Hydroxycholesterol-d6

Preparation

Handling

Cleanup & Disposal

Don PPE:
Lab Coat, Gloves, Safety Glasses

Prepare Workspace:
Ensure fume hood is operational

Retrieve from -20°C Storage

Proceed to Handling

Weigh Solid Compound
(in fume hood)

Reconstitute with Solvent
(slowly to avoid aerosols)

Perform Experiment

Decontaminate Workspace

Experiment Complete

Spill or
Exposure

Potential Hazard

Segregate Waste:
- Solid Waste
- Liquid Waste

- Sharps

Dispose of Waste in
Labeled Hazardous Waste Containers

Remove PPE and Wash Hands

Execute Spill/Exposure Protocol:
- Evacuate if necessary

- Administer First Aid
- Report Incident

Click to download full resolution via product page

Caption: Workflow for safe handling of 25-Hydroxycholesterol-d6.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b568851?utm_src=pdf-body-img
https://www.benchchem.com/product/b568851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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